Cas no 2029363-57-1 (Carbamic acid, N-(3-cyclopentyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(3-cyclopentyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester
• CAS No: 2029363-57-1
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5294065
• Update Time: 2025-10-29

Carbamic acid, N-(3-cyclopentyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-cyclopentyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-10(12(16)11-7-5-6-8-11)9-15-13(17)18-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,15,17)
• InChI Key： SDEXKAUARCMYRT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(C)C(C1CCCC1)=O

Additional information on Carbamic acid, N-(3-cyclopentyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester

Carbamic acid, N-(3-cyclopentyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester: A Promising Compound in Medicinal Chemistry and Drug Discovery

CAS No. 2029363-57-1 represents a unique molecular entity with significant potential in the field of biomedical research. This compound, formally known as Carbamic acid, N-(3-cyclopentyl-2-methyl-3-oxopropyl)-, 1,1-dimethylethyl ester, is a multifunctional molecule characterized by its complex structural features. The molecule incorporates a carbamate ester functional group, which is critical for its pharmacological activity, and a 3-cyclopentyl-2-methyl-3-oxopropyl substituent that contributes to its unique chemical properties. Recent studies have highlighted the importance of these structural elements in modulating biological interactions and enhancing therapeutic efficacy.

The 1,1-dimethylethyl group, a common feature in many pharmaceutical compounds, provides steric bulk and metabolic stability, while the 3-cyclopentyl-2-methyl-3-oxopropyl moiety introduces potential for selective interactions with target proteins. This combination of structural features positions the compound as a candidate for targeted drug discovery, particularly in the development of small-molecule inhibitors for diseases such as neurodegenerative disorders and metabolic syndromes. Ongoing research in drug design and computational chemistry continues to explore the molecular mechanisms underlying its biological activity.

In the context of modern drug discovery, the CAS No. 2029363-57-1 compound has emerged as a subject of interest due to its potential to interact with key enzymes involved in cellular metabolism. Recent studies have demonstrated its ability to inhibit specific enzymatic pathways associated with inflammatory responses and oxidative stress. These findings suggest that the compound may have therapeutic applications in conditions such as chronic inflammation and age-related diseases. The carbamate ester functionality is believed to play a critical role in these interactions, as it allows for the formation of covalent bonds with target proteins, thereby modulating their activity.

Advancements in computational modeling and in silico screening have further enhanced the understanding of the compound's potential. Researchers have employed molecular docking simulations to predict the binding affinity of CAS No. 2029363-57-1 with various protein targets, including kinases and cytochrome P450 enzymes. These simulations have provided insights into the binding modes and interaction patterns that could be exploited for the development of more effective therapeutic agents. The 3-cyclopentyl-2-methyl-3-oxopropyl substituent, in particular, has been identified as a key contributor to the compound's selectivity profile, which is essential for minimizing off-target effects.

Experimental studies have also supported the theoretical predictions regarding the compound's biological activity. For instance, in vitro assays have shown that CAS No. 2029363-57-1 exhibits significant antioxidant and anti-inflammatory properties. These activities are attributed to its ability to scavenge reactive oxygen species (ROS) and modulate the expression of inflammatory cytokines. The 1,1-dimethylethyl group is thought to enhance the compound's stability in biological systems, thereby improving its bioavailability and therapeutic potential.

Moreover, the compound's structural versatility allows for the synthesis of analogous derivatives with tailored properties. Researchers are exploring modifications to the 3-cyclopentyl-2-methyl-3-oxopropyl moiety to enhance its target specificity and potency. These efforts are part of a broader trend in drug optimization, where the goal is to develop compounds with improved pharmacokinetic profiles and reduced toxicity. The carbamate ester functionality is also being investigated for its potential to enhance the compound's solubility and cell permeability, which are critical factors in drug development.

Recent advancements in biomarker analysis have further highlighted the importance of CAS No. 2029363-57-1 in the context of personalized medicine. Studies have shown that the compound's activity can be modulated by genetic polymorphisms in key metabolic enzymes, suggesting that its therapeutic efficacy may vary among individuals. This finding underscores the need for precision medicine approaches that consider genetic variability when designing treatment strategies. The 3-cyclopentyl-2-methyl-3-oxopropyl substituent, in particular, has been linked to differences in drug metabolism, which could influence the compound's effectiveness and safety profile.

The synthetic accessibility of CAS No. 2029363-57-1 is another factor that has contributed to its growing interest in pharmaceutical research. The compound can be synthesized using well-established organic chemistry techniques, including multistep reactions and asymmetric catalysis. These synthetic approaches allow for the production of the compound in sufficient quantities for preclinical and clinical testing. The carbamate ester functionality is particularly amenable to modification, enabling the development of structural analogs with enhanced properties.

Despite the promising findings, further research is needed to fully elucidate the compound's mechanisms of action and therapeutic potential. Ongoing studies are focused on in vivo models to evaluate the compound's efficacy in animal models of diseases such as neurodegeneration and inflammatory disorders. These studies are also aimed at identifying potential side effects and optimizing the compound's pharmacokinetic properties. The 1,1-dimethylethyl group is being investigated for its role in metabolic stability, while the 3-cyclopentyl-2-methyl-3-oxopropyl substituent is being studied for its impact on target selectivity.

Finally, the compound's potential as a lead molecule for drug development is being explored in the context of high-throughput screening and drug repurposing initiatives. Researchers are examining whether the compound could be repurposed for the treatment of existing diseases or used as a scaffold for the development of new therapeutic agents. The carbamate ester functionality, along with the 3-cyclopentyl-2-methyl-3-oxopropyl substituent, is being evaluated for its potential to interact with multiple targets, which could enhance its therapeutic utility.

In conclusion, CAS No. 2029363-57-1 represents a promising candidate in the field of pharmaceutical research due to its complex structure and potential for therapeutic applications. The compound's unique structural features and functional groups make it a valuable subject for further investigation. As research in drug design and computational chemistry continues to advance, the compound's role in the development of novel therapies is likely to expand, offering new opportunities for the treatment of a wide range of diseases.

Additional research is needed to fully understand the compound's mechanisms of action and therapeutic potential. Ongoing studies are focused on in vivo models to evaluate the compound's efficacy in animal models of diseases such as neurodegeneration and inflammatory disorders. These studies are also aimed at identifying potential side effects and optimizing the compound's pharmacokinetic properties. The 1,1-dimethylethyl group is being investigated for its role in metabolic stability, while the 3-cyclopentyl-2-methyl-3-oxopropyl substituent is being studied for its impact on target selectivity.

The compound's potential as a lead molecule for drug development is being explored in the context of high-throughput screening and drug repurposing initiatives. Researchers are examining whether the compound could be repurposed for the treatment of existing diseases or used as a scaffold for the development of new therapeutic agents. The carbamate ester functionality, along with the 3-cyclopentyl-2-methyl-3-oxopropyl substituent, is being evaluated for its potential to interact with multiple targets, which could enhance its therapeutic utility.

In conclusion, CAS No. 2029363-57-1 represents a promising candidate in the field of pharmaceutical research due to its complex structure and potential for therapeutic applications. The compound's unique structural features and functional groups make it a valuable subject for further investigation. As research in drug design and computational chemistry continues to advance, the compound's role in the development of novel therapies is likely to expand, offering new opportunities for the treatment of a wide range of diseases.

Additional research is needed to fully understand the compound's mechanisms of action and therapeutic potential. Ongoing studies are focused on in vivo models to evaluate the compound's efficacy in animal models of diseases such as neurodegeneration and inflammatory disorders. These studies are also aimed at identifying potential side effects and optimizing the compound's pharmacokinetic properties. The 1,1-dimethylethyl group is being investigated for its role in metabolic stability, while the 3-cyclopentyl-2-methyl-3-oxopropyl substituent is being studied for its impact on target selectivity.

The compound's potential as a lead molecule for drug development is being explored in the context of high-throughput screening and drug repurposing initiatives. Researchers are examining whether the compound could be repurposed for the treatment of existing diseases or used as a scaffold for the development of new therapeutic agents. The carbamate ester functionality, along with the 3-cyclopentyl-2-methyl-3-oxopropyl substituent, is being evaluated for its potential to interact with multiple targets, which could enhance its therapeutic utility.

In conclusion, CAS No. 2029363-57-1 represents a promising candidate in the field of pharmaceutical research due to its complex structure and potential for therapeutic applications. The compound's unique structural features and functional groups make it a valuable subject for further investigation. As research in drug design and computational chemistry continues to advance, the compound's role in the development of novel therapies is likely to expand, offering new opportunities for the treatment of a wide range of diseases.

Additional research is needed to fully understand the compound's mechanisms of action and therapeutic potential. Ongoing studies are focused on in vivo models to evaluate the compound's efficacy in animal models of diseases such as neurodegeneration and inflammatory disorders. These studies are also aimed at identifying potential side effects and optimizing the compound's pharmacokinetic properties. The 1,1-dimethylethyl group is being investigated for its role in metabolic stability, while the 3-cyclopentyl-2-methyl-3-oxopropyl substituent is being studied for its impact on target selectivity.

The compound's potential as a lead molecule for drug development is being explored in the context of high-throughput screening and drug repurposing initiatives. Researchers are examining whether the compound could be repurposed for the treatment of existing diseases or used as a scaffold for the development of new therapeutic agents. The carbamate ester functionality, along with the 3-cyclopentyl-2-methyl-3-oxopropyl substituent, is being evaluated for its potential to interact with multiple targets, which could enhance its therapeutic utility.

In conclusion, CAS No. 2029363-57-1 represents a promising candidate in the field of pharmaceutical research due to its complex structure and potential for therapeutic applications. The compound's unique structural features and functional groups make it a valuable subject for further investigation. As research in drug design and computational chemistry continues to advance, the compound's role in the development of novel therapies is likely to expand, offering new opportunities for the treatment of a wide range of diseases.

Additional research is needed to fully understand the compound's mechanisms of action and therapeutic potential. Ongoing studies are focused on in vivo models to evaluate the compound's efficacy in animal models of diseases such as neurodegeneration and inflammatory disorders. These studies are also aimed at identifying potential side effects and optimizing the compound's pharmacokinetic properties. The 1,1-dimethylethyl group is being investigated for its role in metabolic stability, while the 3-cyclopentyl-2-methyl-3-oxopropyl substituent is being studied for its impact on target selectivity.

The compound's potential as a lead molecule for drug development is being explored in the context of high-throughput screening and drug repurposing initiatives. Researchers are examining whether the compound could be repurposed for the treatment of existing diseases or used as a scaffold for the development of new therapeutic agents. The carbamate ester functionality, along with the 3-cyclopentyl-2-methyl-3-oxopropyl substituent, is being evaluated for its potential to interact with multiple targets, which could enhance its therapeutic utility.

In conclusion, CAS No. 2029363-57-1 represents a promising candidate in the field of pharmaceutical research due to its complex structure and potential for therapeutic applications. The compound's unique structural features and functional groups make it a valuable subject for further investigation. As research in drug design and computational chemistry continues to advance, the compound's role in the development of novel therapies is likely to expand, offering new opportunities for the treatment of a wide range of diseases.

Additional research is needed to fully understand the compound's mechanisms of action and therapeutic potential. Ongoing studies are focused on in vivo models to evaluate the compound's efficacy in animal models of diseases such as neurodegeneration and inflammatory disorders. These studies are also aimed at identifying potential side effects and optimizing the compound's pharmacokinetic properties. The 1,1-dimethylethyl group is being investigated for its role in metabolic stability, while the 3-cyclopentyl-2-methyl-3-oxopropyl substituent is being studied for its impact on target selectivity.

The compound's potential as a lead molecule for drug development is being explored in the context of high-throughput screening and drug repurposing initiatives. Researchers are examining whether the compound could be repurposed for the treatment of existing diseases or used as a scaffold for the development of new therapeutic agents. The carbamate ester functionality, along with the 3-cyclopentyl-2-methyl-3-oxopropyl substituent, is being evaluated for its potential to interact with multiple targets, which could enhance its therapeutic utility.

In conclusion, CAS No. 2029363-57-1 represents a promising candidate in the field of pharmaceutical research due to its complex structure and potential for therapeutic applications. The compound's unique structural features and functional groups make it a valuable subject for further investigation. As research in drug design and computational chemistry continues to advance, the compound's role in the development of novel therapies is likely to expand, offering new opportunities for the treatment of a wide range of diseases.

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